Cas no 2171710-92-0 (2-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-bromobenzoic acid)

2-[3-(Benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-bromobenzoic acid is a specialized synthetic intermediate used in peptide and organic synthesis. Its structure incorporates both Fmoc (fluorenylmethyloxycarbonyl) and benzyloxy protecting groups, enabling selective deprotection strategies in multi-step reactions. The bromo-substituted benzoic acid moiety enhances reactivity for further functionalization, while the Fmoc group provides stability under mild conditions, facilitating solid-phase peptide synthesis (SPPS). This compound is particularly valuable for constructing complex molecular architectures due to its orthogonal protecting groups and compatibility with standard coupling reagents. Its high purity and well-defined reactivity profile make it a reliable choice for researchers in medicinal chemistry and materials science.
2-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-bromobenzoic acid structure
2171710-92-0 structure
Product Name:2-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-bromobenzoic acid
CAS No:2171710-92-0
MF:C33H29BrN2O6
MW:629.497168302536
CID:6202078
PubChem ID:165576918
Update Time:2025-05-22

2-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-bromobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-bromobenzoic acid
    • 2171710-92-0
    • EN300-1536935
    • Inchi: 1S/C33H29BrN2O6/c1-20(41-18-21-9-3-2-4-10-21)30(31(37)35-29-17-22(34)15-16-27(29)32(38)39)36-33(40)42-19-28-25-13-7-5-11-23(25)24-12-6-8-14-26(24)28/h2-17,20,28,30H,18-19H2,1H3,(H,35,37)(H,36,40)(H,38,39)
    • InChI Key: PPRNTGLOODIYMS-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C(=O)O)=C(C=1)NC(C(C(C)OCC1C=CC=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

  • Exact Mass: 628.12090g/mol
  • Monoisotopic Mass: 628.12090g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 11
  • Complexity: 906
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 114Ų

2-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-bromobenzoic acid Pricemore >>

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Additional information on 2-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-bromobenzoic acid

Chemical Compound CAS No 2171710-92-0: 2-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-bromobenzoic Acid

The compound with CAS No 2171710-92-0, named as 2-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-bromobenzoic acid, is a complex organic molecule with significant potential in the field of medicinal chemistry and materials science. This compound has been the subject of recent studies, particularly in the context of its synthesis and applications in drug delivery systems and bioactive materials.

The structure of this compound is characterized by several key functional groups, including a benzyloxy group, a fluorenylmethoxycarbonyl (Fmoc) group, and a bromobenzoic acid moiety. These groups contribute to its unique chemical properties and reactivity. The presence of the Fmoc group, which is commonly used as a protecting group in peptide synthesis, suggests that this compound may play a role in advanced organic synthesis techniques.

Recent research has focused on optimizing the synthesis of this compound to improve yield and purity. Scientists have explored various reaction conditions, including the use of microwave-assisted synthesis and catalytic methods, to streamline the production process. These advancements have not only enhanced the efficiency of synthesis but also opened new avenues for its application in drug development.

In terms of applications, this compound has shown promise in the development of bioactive materials due to its ability to interact with biological systems. Studies have demonstrated its potential as a precursor for drug delivery systems, where its functional groups can be modified to target specific tissues or cells. Additionally, its bromobenzoic acid moiety makes it a candidate for use in anti-inflammatory and anticancer drug design.

The chemical stability and solubility properties of this compound are critical factors in determining its suitability for various applications. Recent investigations have revealed that it exhibits good stability under physiological conditions, making it a viable option for biomedical applications. Furthermore, its solubility characteristics can be tuned through chemical modifications, enhancing its potential for use in diverse environments.

From an environmental perspective, the biodegradability and toxicity profile of this compound are areas of active research. Understanding these aspects is crucial for ensuring its safe use in industrial and medical settings. Preliminary studies suggest that it has low toxicity levels, which aligns with its potential use in therapeutic agents.

In conclusion, the compound with CAS No 2171710-92-0 represents a significant advancement in organic chemistry with multifaceted applications across various industries. Its complex structure and functional groups make it a valuable tool for researchers aiming to develop innovative solutions in drug delivery, materials science, and beyond.

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